Cas no 460748-80-5 ((2R)-Ethylpyrrolidine Hydrochloride)

• Product Name: (2R)-Ethylpyrrolidine Hydrochloride
• CAS No: 460748-80-5
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD17676377
• CID: 1034613
• PubChem ID: 68702971
• Update Time: 2025-05-23

(2R)-Ethylpyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Ethylpyrrolidine hydrochloride
• Pyrrolidine, 2-ethyl-, hydrochloride, (2R)-
• (2R)-2-ethylpyrrolidine,hydrochloride
• (2R)-Ethylpyrrolidine Hydrochloride
• (2R)-2-ETHYL-PYRROLIDINE HCL
• (2R)-2-ETHYL-PYRROLIDINE HYDROCHLORIDE
• LKNCADZJRBHOFP-FYZOBXCZSA-N
• (2R)-2-ethylpyrrolidine hydrochloride
• RL03721
• AX8252189
• (2R)-2-Ethylpyrrolidine--hydrogen chloride (1/1)
• CS-0452663
• J-502185
• SCHEMBL3585466
• (2R)-2-ethylpyrrolidine;hydrochloride
• AS-62551
• AMY37667
• DTXSID50738866
• (R)-2-Ethylpyrrolidine HCl
• AKOS016014762
• MFCD17676377
• (R)-2-Ethylpyrrolidinehydrochloride
• F16886
• 460748-80-5
• (R)-2ethylpyrrolidine hydrochloride
• DB-300019

• MDL： MFCD17676377
• Inchi： 1S/C6H13N.ClH/c1-2-6-4-3-5-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： LKNCADZJRBHOFP-FYZOBXCZSA-N
• SMILES： Cl.N1CCC[C@H]1CC

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 52.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R)-Ethylpyrrolidine Hydrochloride

Introduction to (2R)-Ethylpyrrolidine Hydrochloride (CAS No. 460748-80-5)

Compound with the CAS number 460748-80-5 and the product name (2R)-Ethylpyrrolidine Hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemical configuration and hydrochloride salt form, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The (2R)-configuration of the ethylpyrrolidine ring system is particularly noteworthy, as it influences the compound's biological activity and pharmacokinetic properties.

The ethylpyrrolidine scaffold is a versatile structural motif that has been extensively explored in the design of bioactive molecules. Its unique three-membered ring structure, combined with the presence of an ethyl substituent at the 2-position, contributes to a range of pharmacological effects. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for formulation into pharmaceutical products.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2R)-configuration of (2R)-Ethylpyrrolidine Hydrochloride aligns with this trend, as it allows for targeted biological interactions. This specificity is crucial in drug design, where subtle differences in stereochemistry can significantly impact a molecule's therapeutic profile.

Current research in medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. (2R)-Ethylpyrrolidine Hydrochloride has been studied for its potential role in various therapeutic areas, including central nervous system disorders and inflammatory conditions. Its unique chemical properties make it a promising candidate for further investigation.

The synthesis of (2R)-Ethylpyrrolidine Hydrochloride involves sophisticated organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, ensuring that the compound's biological activity is not compromised by impurities. These synthetic strategies are critical in producing pharmaceutical-grade materials that meet stringent regulatory standards.

One of the most exciting aspects of (2R)-Ethylpyrrolidine Hydrochloride is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. By modifying key functional groups or exploring different stereochemical configurations, scientists can fine-tune the compound's activity to target specific disease mechanisms.

The pharmacokinetic profile of (2R)-Ethylpyrrolidine Hydrochloride is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Preclinical studies have provided valuable insights into its metabolic pathways and interaction with biological systems, which are critical for predicting its clinical efficacy and safety.

In conclusion, (2R)-Ethylpyrrolidine Hydrochloride (CAS No. 460748-80-5) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemical configuration and hydrochloride salt form make it a promising candidate for further research and development. As our understanding of molecular structure-biology relationships continues to evolve, compounds like (2R)-Ethylpyrrolidine Hydrochloride will play a crucial role in shaping the future of drug discovery and development.